Cas no 35923-45-6 (Ethanedione, phenyl[4-(trifluoromethyl)phenyl]-)

• Product Name: Ethanedione, phenyl[4-(trifluoromethyl)phenyl]-
• CAS No: 35923-45-6
• MF: C₁₅H₉F₃O₂
• MW: 278.225974798203
• MDL: MFCD25372594
• CID: 1473933
• PubChem ID: 11821931
• Update Time: 2025-05-21

Ethanedione, phenyl[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanedione, phenyl[4-(trifluoromethyl)phenyl]-
• 1-Phenyl-2-(4-(trifluoromethyl)phenyl)ethane-1,2-dione
• 35923-45-6
• SCHEMBL2834217

• MDL： MFCD25372594
• Inchi： 1S/C15H9F3O2/c16-15(17,18)12-8-6-11(7-9-12)14(20)13(19)10-4-2-1-3-5-10/h1-9H
• InChI Key： BPFIQBYBWZLIJI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C(C2C=CC=CC=2)=O)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 278.05547
• Monoisotopic Mass: 278.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Ethanedione, phenyl[4-(trifluoromethyl)phenyl]-

Ethanedione, Phenyl[4-(Trifluoromethyl)Phenyl] (CAS No. 35923-45-6): A Comprehensive Overview

Ethanedione, phenyl[4-(trifluoromethyl)phenyl], also known by its CAS registry number 35923-45-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C13H9F3O2, is characterized by its unique structure, which combines a diketone group with a trifluoromethyl-substituted aromatic ring. The compound's structure lends it versatile properties, making it a valuable component in various applications.

The synthesis of Ethanedione, phenyl[4-(trifluoromethyl)phenyl] typically involves multi-step organic reactions, often utilizing Friedel-Crafts acylation or related methods to introduce the trifluoromethyl group onto the aromatic ring. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

One of the most notable applications of this compound is in the field of materials science, particularly in the development of advanced polymers and coatings. The presence of the trifluoromethyl group imparts exceptional thermal stability and chemical resistance to the material. Recent studies have demonstrated its potential as a precursor for high-performance thermoplastics used in aerospace and automotive industries.

In pharmaceutical research, Ethanedione, phenyl[4-(trifluoromethyl)phenyl] has shown promise as an intermediate in drug synthesis. Its ability to form stable conjugated systems makes it an attractive candidate for developing bioactive molecules targeting various therapeutic areas. For instance, derivatives of this compound have been investigated for their potential anti-inflammatory and antioxidant properties.

The compound's electronic properties also make it a subject of interest in optoelectronics. Its conjugated system allows for efficient charge transport, which is crucial for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent breakthroughs in nanotechnology have further expanded its potential use in creating flexible electronic devices.

From an environmental standpoint, understanding the degradation pathways of Ethanedione, phenyl[4-(trifluoromethyl)phenyl] is critical to assessing its ecological impact. Studies indicate that under certain conditions, such as UV exposure or microbial activity, the compound undergoes slow degradation into less harmful byproducts. However, further research is needed to optimize biodegradation processes and reduce its persistence in the environment.

In terms of safety and handling, while this compound does not pose immediate health risks under normal conditions, proper precautions should be taken during handling to avoid prolonged exposure or inhalation. Occupational safety guidelines recommend using personal protective equipment (PPE) such as gloves and goggles when working with this material.

Looking ahead, ongoing research continues to uncover new applications for Ethanedione, phenyl[4-(trifluoromethyl)phenyl]. Collaborative efforts between academia and industry are driving innovations that could position this compound at the forefront of next-generation materials development. Its versatility across multiple disciplines underscores its importance as a key building block in modern chemistry.